Cas no 29926-42-9 (1-(4,5-Dihydrothiazol-2-yl)propan-1-one)

1-(4,5-Dihydrothiazol-2-yl)propan-1-one structure
29926-42-9 structure
Product Name:1-(4,5-Dihydrothiazol-2-yl)propan-1-one
CAS No:29926-42-9
MF:C6H9NOS
MW:143.206760168076
CID:829965
Update Time:2026-04-29

1-(4,5-Dihydrothiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4,5-Dihydrothiazol-2-yl)propan-1-one
    • 1-(4,5-dihydro-1,3-thiazol-2-yl)propan-1-one
    • 1-(4,5-dihydro-2-thiazolyl)-1-Propanone
    • 2-Propionyl -2-thiazoline
    • 1-Propanone,1-(4,5-dihydro-2-thiazolyl)
    • 2-propionyl-4,5-dihydro-1,3-thiazole
    • 2-Propionylthiazolin
    • FEMA No. 4064
    • UNII-19M98WOF3F
    • Inchi： InChI=1S/C6H9NOS/c1-2-5(8)6-7-3-4-9-6/h2-4H2,1H3
    • InChI Key： MFQABLFJUQNPAC-UHFFFAOYSA-N
    • SMILES： CCC(=O)C1=NCCS1

Computed Properties

  • Exact Mass: 143.04000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.23
  • Boiling Point: 239 ºC
  • Flash Point: 99 ºC
  • PSA: 54.73000
  • LogP: 0.54640
  • FEMA: 4064 | 2-PROPIONYL-2-THIAZOLINE

1-(4,5-Dihydrothiazol-2-yl)propan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(4,5-Dihydrothiazol-2-yl)propan-1-one Pricemore >>

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